Cas no 16098-23-0 (Benzenamine, 4-(hexylthio)-)

• Product name: Benzenamine, 4-(hexylthio)-
• CAS No: 16098-23-0
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 1340270

Benzenamine, 4-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(hexylthio)-

• Inchi： 1S/C12H19NS/c1-2-3-4-5-10-14-12-8-6-11(13)7-9-12/h6-9H,2-5,10,13H2,1H3
• InChI Key： JHPXZBIWKCJREX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SCCCCCC)C=C1

Computed Properties

• Exact Mass: 209.124
• Monoisotopic Mass: 209.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3A^2

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 130 °C(Press: 5 Torr)
• pka: 4.55±0.10(Predicted)